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Abstract
Aflavazole is a structurally complex indole diterpenoid natural product isolated from Aspergillus

flavus.[1] As a member of the aflavinine family, it has garnered interest for its potential

biological activities, including its anti-insectan properties.[1] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and the first

total synthesis of aflavazole. Furthermore, it delves into its known biological activities and

explores potential mechanisms of action, particularly in the context of insecticidal activity.

Detailed experimental protocols and characterization data are provided to support further

research and development efforts.

Chemical Structure and Properties
Aflavazole is a sterically congested indole diterpenoid characterized by a complex polycyclic

framework.[2] Its core structure features an indole moiety fused to a diterpenoid system.
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Figure 1: Chemical Structure of Aflavazole

Physicochemical Properties:

A comprehensive table of the physicochemical properties of Aflavazole is presented below.

These data are essential for its handling, formulation, and interpretation of biological assays.

Property Value Reference

Molecular Formula C₂₈H₃₅NO₂ [3]

Molecular Weight 417.58 g/mol [3]

Appearance White solid [2]

Melting Point 139-141 °C [4]

Solubility

Soluble in organic solvents

such as methanol, ethyl

acetate, and dichloromethane.

[5][6][7][8]

Inferred from synthesis work-

up

Total Synthesis of Aflavazole
The first and thus far only total synthesis of aflavazole was accomplished by Li and coworkers

in 2016.[2] This landmark achievement provides a blueprint for accessing this complex natural

product and its analogs for further study. The synthesis is characterized by its strategic use of

an AlI₃-promoted alkyne Prins cyclization to construct a key structural motif.[2]
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The following diagram outlines the key stages in the total synthesis of Aflavazole as reported

by Li et al.

Known Starting Material Formation of
Key Tricyclic Intermediate

Several Steps AlI3-Promoted
Alkyne Prins Cyclization

Electrocyclization-
Aromatization Sequence

Late-Stage
Reductive Cleavages Aflavazole

Click to download full resolution via product page

Caption: A simplified workflow of the total synthesis of Aflavazole.

Detailed Experimental Protocol:

The following is a detailed protocol for the final steps of the total synthesis of aflavazole,

adapted from Li et al., 2016.[2]

Step 1: Electrocyclization and Aromatization

To a solution of the triene precursor in toluene is added 2,3-dichloro-5,6-dicyano-1,4-

benzoquinone (DDQ).

The reaction mixture is heated at 90 °C for 16 hours.

After cooling to room temperature, the mixture is concentrated under reduced pressure.

The residue is purified by flash column chromatography on silica gel to afford the

pentasubstituted arene intermediate.

Step 2: Reductive Cleavage of Benzylic and Allylic C-O Bonds

The arene intermediate is dissolved in dichloromethane.

The solution is cooled to -78 °C, and triethylsilane and titanium tetrachloride are added

sequentially.

The reaction is stirred at -78 °C for 1 hour.

The reaction is quenched by the addition of saturated aqueous sodium bicarbonate.
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The mixture is extracted with dichloromethane, and the combined organic layers are dried

over anhydrous sodium sulfate and concentrated.

The crude product is purified by flash chromatography to yield aflavazole.

Biological Activity and Mechanism of Action
Aflavazole has been reported to possess anti-insectan properties.[1] While the specific

molecular targets and signaling pathways have not been definitively elucidated for aflavazole
itself, the broader class of indole diterpenoids offers valuable insights into its potential

mechanism of action.

Insecticidal Activity:

Quantitative data on the insecticidal activity of aflavazole is not yet widely available in the

public domain. However, related indole diterpenoids have demonstrated potent activity against

a range of insect pests.[9][10]

Compound
Class

Insect Species Activity Metric Value Reference

Indole

Diterpenoids
Plutella xylostella LD₅₀ Not Determined

[11][12][13][14]

[15]

Indole

Derivatives
Plutella xylostella High Toxicity - [16]

Diterpene

Alkaloids
Various Insects

Antifeedant &

Insecticidal
- [11][17]

Proposed Mechanism of Action and Signaling Pathway:

Many insecticidal natural products, including some indole alkaloids, are known to target the

insect nervous system.[18][19][20] A prominent target is the γ-aminobutyric acid (GABA)

receptor, a ligand-gated ion channel that plays a crucial role in inhibitory neurotransmission in

insects.[18][19][20][21][22] Antagonism of the GABA receptor leads to hyperexcitation of the

nervous system, paralysis, and ultimately, death of the insect.
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Given the structural similarities and shared biological activity within the indole diterpenoid class,

it is hypothesized that aflavazole may also exert its insecticidal effects through modulation of

the GABA receptor. This would place its mechanism within the broader context of insecticides

that disrupt neurotransmission.

The primary innate immunity signaling pathways in insects include the Toll, Imd, and JAK/STAT

pathways.[2][9][10][23][24] These pathways are typically activated in response to microbial

pathogens and are less likely to be the primary targets of a neurotoxic insecticide like

aflavazole. However, downstream effects of neuronal disruption could potentially modulate

immune responses.

Proposed Signaling Pathway for Aflavazole's Insecticidal Action:

Aflavazole Insect GABA ReceptorAntagonism Postsynaptic NeuronInhibition of Cl- influx Hyperexcitation Paralysis Insect Death

Click to download full resolution via product page

Caption: A proposed signaling pathway for the insecticidal action of Aflavazole.

Spectroscopic Data
The structural elucidation of Aflavazole was confirmed through extensive spectroscopic

analysis.

¹H and ¹³C NMR Data:

While the full assigned spectra from the original isolation are not readily available, the

synthesis paper by Li et al. provides the necessary characterization data to confirm the

structure of synthetic aflavazole.[2] Key diagnostic signals would include those corresponding

to the indole ring protons, the diterpenoid backbone, and the characteristic quaternary carbons.

General procedures for acquiring and processing NMR data can be found in various resources.

[1][3][25][26][27]
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To date, a publicly available crystal structure of aflavazole has not been deposited in

crystallographic databases. The determination of the crystal structure would provide definitive

proof of its three-dimensional architecture and stereochemistry. General principles and

methods for X-ray crystallography are well-established.[28][29][30][31][32]

Conclusion and Future Directions
Aflavazole represents a fascinating and complex natural product with demonstrated anti-

insectan potential. The successful total synthesis by Li and coworkers has opened the door for

further investigation into its biological properties and mechanism of action. Future research

should focus on obtaining quantitative data for its insecticidal activity against a panel of

economically important pests, elucidating its precise molecular target(s) within the insect

nervous system, and exploring the structure-activity relationships of synthetic analogs. Such

studies will be crucial in determining the potential of aflavazole and its derivatives as novel bio-

insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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